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Compound of Interest

Compound Name: Salfredin A3

Cat. No.: B15574172

Despite a comprehensive search of available scientific literature and databases, Salfredin A3
remains an enigmatic molecule with no documented applications in the field of chemical
biology. As a result, the creation of detailed application notes and experimental protocols is not
possible at this time.

Researchers, scientists, and drug development professionals should be aware that while the
chemical structure of Salfredin A3 is known, its biological activity, mechanism of action, and
potential as a chemical tool are yet to be publicly reported.

Chemical Identity

Salfredin A3 is identified by the following chemical properties:

Property Value

Molecular Formula C18H19NO9

2-[(2S)-2-[(1R)-1-carboxyethyl]-4-hydroxy-7-
IUPAC Name 0x0-3,5-dihydro-2H-furo[2,3-flisoindol-6-

yl]pentanedioic acid[1]

Molecular Weight 393.3 g/mol [1]

Synonyms CHEBI:203473, HY-N14447[1]
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Current Status and Future Outlook

At present, there are no published studies detailing the use of Salfredin A3 in any biological
assays, nor are there any descriptions of its interactions with cellular targets or pathways. The
absence of such data means that no signaling pathways, experimental workflows, or
guantitative data can be presented.

The journey of a molecule from a chemical entity to a validated tool for chemical biology
involves extensive research, including target identification, mechanism of action studies, and
validation in various biological systems. Salfredin A3 has not yet appeared in the scientific
literature in any of these contexts.

Therefore, the scientific community awaits initial studies that might uncover the potential of
Salfredin A3 as a probe, inhibitor, or modulator of biological processes. Until such research is
published, its utility as a tool for chemical biology remains purely speculative. Researchers
interested in this molecule would need to undertake foundational research to determine its
biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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